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Compound of Interest

Compound Name: Sulfuric acid tetrahydrate

Cat. No.: B15414281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of sulfuric acid tetrahydrate (H₂SO₄·4H₂O). The information presented herein is compiled

from authoritative sources and is intended to serve as a valuable resource for professionals in

research, development, and pharmaceutical sciences. This document details quantitative

thermodynamic data, outlines experimental methodologies for their determination, and provides

visualizations of phase relationships and experimental workflows.

Core Thermodynamic Data
The thermodynamic properties of sulfuric acid tetrahydrate have been meticulously

determined through calorimetric studies. The following tables summarize key quantitative data,

providing a basis for understanding the stability and behavior of this hydrate.

Table 1: Standard Molar Thermodynamic Properties of Sulfuric Acid Tetrahydrate at 298.15 K

(25 °C)
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Property Symbol Value Units

Molar Mass M 170.14 g/mol

Standard Molar

Enthalpy of Formation
ΔfH° -2010.98 ± 0.17 kJ/mol

Standard Molar

Entropy
S° 344.3 J/(mol·K)

Note: The standard molar entropy is calculated from low-temperature heat capacity

measurements.

Table 2: Molar Heat Capacity (C_p) of Sulfuric Acid Tetrahydrate (Solid Phase) at Various

Temperatures

This data is derived from the experimental work of Hornung and Giauque (1955).
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Temperature (K) Molar Heat Capacity (J/(mol·K))

15 11.34

20 21.55

30 43.18

40 64.98

50 84.43

60 101.17

70 115.81

80 128.87

90 140.79

100 151.84

120 171.75

140 189.45

160 205.85

180 221.54

200 236.98

220 252.42

240 268.07

Table 3: Enthalpy and Entropy of Fusion of Sulfuric Acid Tetrahydrate

Property Symbol Value Units

Melting Point T_m 244.89 K

Enthalpy of Fusion ΔfusH 29.53 kJ/mol

Entropy of Fusion ΔfusS 120.58 J/(mol·K)
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Experimental Protocols
The determination of the thermodynamic properties of sulfuric acid hydrates relies on precise

calorimetric measurements. The methodologies employed by Giauque and his coworkers for

their seminal studies on sulfuric acid hydrates serve as a foundational reference.

Low-Temperature Heat Capacity Measurement (Based
on the work of Giauque and coworkers)
Objective: To measure the heat capacity of solid sulfuric acid tetrahydrate from near absolute

zero to its melting point.

Apparatus: A Nernst adiabatic, calorimetric cryostat is used. This apparatus is designed to

maintain a sample in a calorimeter vessel at a desired temperature with minimal heat exchange

with the surroundings, except for the precisely measured electrical energy input.

Methodology:

Sample Preparation: A sample of sulfuric acid tetrahydrate of known mass is prepared by

carefully mixing stoichiometric amounts of high-purity sulfuric acid and water. The

composition is verified through titration. The sample is then introduced into the calorimeter

vessel.

Calorimeter Assembly: The calorimeter vessel, containing the sample, is suspended in a

high-vacuum environment. It is surrounded by an adiabatic shield. A platinum resistance

thermometer, calibrated against a standard, is used to measure the temperature of the

calorimeter. A heater coil is also wound around the calorimeter.

Cooling: The calorimeter and the adiabatic shield are cooled to the lowest desired

temperature (typically around 15 K) using liquid hydrogen or helium as a refrigerant.

Heat Input and Temperature Measurement:

The calorimeter is allowed to reach thermal equilibrium at a starting temperature (T₁).

A known quantity of electrical energy (q) is supplied to the heater over a specific time

interval, causing the temperature of the calorimeter and its contents to rise.
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During the heating period, the temperature of the adiabatic shield is controlled to match

the temperature of the calorimeter, minimizing heat leak.

The final equilibrium temperature (T₂) is recorded.

Calculation of Heat Capacity: The heat capacity (C_p) at the mean temperature ((T₁ + T₂)/2)

is calculated using the following formula:

C_p = q / (n * (T₂ - T₁))

where:

q is the heat input in joules.

n is the number of moles of the sample.

T₁ and T₂ are the initial and final temperatures in Kelvin.

Data Collection: This process is repeated in small temperature increments from the lowest

temperature up to and through the melting point of the substance.

Determination of Enthalpy of Fusion
Methodology:

During the heat capacity measurements, as the sample reaches its melting point, the input of

electrical energy will cause the phase transition to occur at a constant temperature.

The total energy required to melt the entire sample at its melting point is measured.

The molar enthalpy of fusion (ΔfusH) is calculated by dividing the total energy input during

melting by the number of moles of the sample.

Visualizations
Phase Diagram of the Sulfuric Acid-Water System
The following diagram illustrates the phase relationships in the sulfuric acid-water system,

highlighting the stability region of sulfuric acid tetrahydrate (SAT).
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Phase Diagram of the H₂SO₄-H₂O System
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Caption: Phase diagram illustrating the stability region of sulfuric acid tetrahydrate.

Experimental Workflow for Low-Temperature
Calorimetry
The following diagram outlines the logical flow of an experiment to determine the heat capacity

of a substance at low temperatures.
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Workflow for Low-Temperature Calorimetry

Start

Prepare Sample and
Calorimeter Assembly

Cool to Initial
Low Temperature (T₁)

Achieve Thermal
Equilibrium

Apply Known Electrical
Energy (q)

Measure Final
Equilibrium Temperature (T₂)

Calculate Heat Capacity (C_p)
at Mean Temperature

Desired Temperature
Range Covered?

No

End

Yes

Click to download full resolution via product page

Caption: Logical workflow for determining heat capacity via low-temperature calorimetry.
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To cite this document: BenchChem. [In-Depth Technical Guide: Thermodynamic Properties
of Sulfuric Acid Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15414281#thermodynamic-properties-of-sulfuric-
acid-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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